1-[(4-Chloro-2-methylphenoxy)acetyl]-4-methylpiperidine

• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C15H20ClNO2/c1-11-5-7-17(8-6-11)15(18)10-19-14-4-3-13(16)9-12(14)2/h3-4,9,11H,5-8,10H2,1-2H3
• InChI Key: NGFOYNKOYAHYHO-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)COC2=C(C=C(C=C2)Cl)C

Description

1-[(4-Chloro-2-methylphenoxy)acetyl]-4-methylpiperidine, commonly known as JNJ-7925476, is a synthetic compound that is used in scientific research for its potential therapeutic properties. It is a selective antagonist of the orexin 2 receptor, which is involved in regulating sleep and wakefulness. In

Mechanism of Action

JNJ-7925476 is a selective antagonist of the orexin 2 receptor, which is involved in regulating sleep and wakefulness. By blocking the activity of the orexin 2 receptor, JNJ-7925476 reduces the excitability of orexin neurons, leading to an increase in NREM sleep and a decrease in REM sleep. The exact mechanism of action of JNJ-7925476 is still being studied.
Biochemical and Physiological Effects:
JNJ-7925476 has been shown to increase the duration of NREM sleep and decrease the duration of REM sleep in animal models. It has also been shown to reduce the activity of orexin neurons in the brain, leading to a decrease in wakefulness. JNJ-7925476 has no significant effects on other neurotransmitter systems, making it a selective and specific antagonist of the orexin 2 receptor.

Advantages and Limitations for Lab Experiments

JNJ-7925476 has several advantages for use in lab experiments. It is a selective and specific antagonist of the orexin 2 receptor, making it a useful tool for studying the role of this receptor in sleep and wakefulness regulation. It has also been shown to have low toxicity and no significant effects on other neurotransmitter systems. However, JNJ-7925476 has some limitations for use in lab experiments. It has a short half-life and requires frequent administration, making it difficult to use in long-term studies. It also has poor solubility in water, which can limit its use in certain experimental conditions.

Future Directions

There are several future directions for research on JNJ-7925476. One area of interest is the potential therapeutic use of JNJ-7925476 in treating sleep disorders such as insomnia and narcolepsy. Another area of interest is the role of the orexin 2 receptor in other physiological processes, such as appetite regulation and addiction. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of JNJ-7925476.

Synthesis Methods

JNJ-7925476 can be synthesized through a multi-step process involving the reaction of 4-chloro-2-methylphenol with ethyl chloroformate to form the intermediate compound 1-(4-chloro-2-methylphenoxy)ethyl chloroformate. This intermediate is then reacted with 4-methylpiperidine to produce the final product, JNJ-7925476. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

JNJ-7925476 has been used in scientific research to study the role of the orexin 2 receptor in sleep and wakefulness regulation. It has been shown to increase the duration of non-rapid eye movement (NREM) sleep and decrease the duration of rapid eye movement (REM) sleep in animal models. It has also been studied for its potential therapeutic properties in treating sleep disorders such as insomnia and narcolepsy.